5-allyl-3-amino-4,6-dimethyl-N-(4-nitrophenyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4,6-dimethyl-N-(4-nitrophenyl)-5-prop-2-enylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H18N4O3S/c1-4-5-14-10(2)15-16(20)17(27-19(15)21-11(14)3)18(24)22-12-6-8-13(9-7-12)23(25)26/h4,6-9H,1,5,20H2,2-3H3,(H,22,24)
• InChI Key: RDUVJIWYEPQTME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C1C(=C(S2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])N)C)CC=C
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

Thieno[2,3-b]pyridine derivatives are a class of compounds that have been studied for their potential therapeutic applications. They are characterized by a thieno[2,3-b]pyridine core, which can be functionalized with various groups to modulate their biological activity.

Synthesis Analysis

The synthesis of thieno[2,3-b]pyridine derivatives often involves the cyclization of suitably substituted precursors. For example, a study reported the synthesis of thieno[2,3-d]pyrimidine derivatives via a ring cleavage methodology reaction.

Molecular Structure Analysis

The molecular structure of thieno[2,3-b]pyridine derivatives can be complex, with various substituents attached to the thieno[2,3-b]pyridine core. These substituents can significantly influence the compound’s physical and chemical properties, as well as its biological activity.

Chemical Reactions Analysis

The chemical reactions involving thieno[2,3-b]pyridine derivatives can be diverse, depending on the specific substituents present on the thieno[2,3-b]pyridine core.

Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[2,3-b]pyridine derivatives can be influenced by the specific substituents attached to the thieno[2,3-b]pyridine core.

Scientific Research Applications

Synthesis and Structural Insights

• The chemical compound has been explored in the field of heterocyclic chemistry, specifically in the synthesis of thieno[2,3-d:4,5-d′]dipyrimidines, which are important for various chemical reactions and potential pharmaceutical applications (Clark & Hitiris, 1984).

Antimicrobial Properties

• Research has demonstrated the potential antimicrobial activities of similar pyridothienopyrimidines and pyridothienotriazines, indicating the possibility of using this compound or its derivatives in developing antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Applications in Cancer Research

• Certain derivatives of thieno[2,3-b]pyridines, similar to the compound , have shown promise in anti-proliferative activities against human cancer cell lines, suggesting potential therapeutic applications in oncology (Haverkate et al., 2021).

Role in Heterocyclic Synthesis

• The compound is significant in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry and drug development. Its structural framework serves as a key precursor in synthesizing diverse bioactive molecules (El-Meligie, Khalil, El‐Nassan, & Ibraheem, 2020).

Pharmaceutical and Biological Relevance

• Thieno[2,3-b]pyridine derivatives, closely related to this compound, have been studied for their potential as antiproliferative agents, indicating a broad scope in pharmaceutical research (van Rensburg et al., 2017).

Mechanism of Action

The mechanism of action of thieno[2,3-b]pyridine derivatives can vary widely, depending on their specific structure and the biological target they interact with. For example, some thieno[2,3-d]pyrimidine derivatives have been studied as potential inhibitors of the lipid kinase PI3K, which is involved in cancer progression.

Safety and Hazards

The safety and hazards associated with thieno[2,3-b]pyridine derivatives can depend on their specific structure and properties. It’s important to handle these compounds with care and to follow appropriate safety protocols.

Future Directions

The study and development of thieno[2,3-b]pyridine derivatives is an active area of research, with potential applications in various fields, including medicinal chemistry. Future research will likely focus on the design and synthesis of new thieno[2,3-b]pyridine derivatives with improved properties and activities.